Cas no 81411-78-1 (3-oxo-3,4-dihydropyrazine-2-carbonitrile)
81411-78-1 structure
Product Name:3-oxo-3,4-dihydropyrazine-2-carbonitrile
CAS No:81411-78-1
MF:C5H3N3O
MW:121.096820116043
MDL:MFCD10697786
CID:703982
PubChem ID:12913763
Update Time:2025-09-19
3-oxo-3,4-dihydropyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-3-oxo-2-Pyrazinecarbonitrile
- 2-oxo-1H-pyrazine-3-carbonitrile
- 3-OXO-3,4-DIHYDROPYRAZINE-2-CARBONITRILE
- Pyrazinecarbonitrile, 3,4-dihydro-3-oxo-
- 3-Oxo-3,4-dihydro-2-pyrazinecarbonitrile
- SCHEMBL14626138
- CS-0377269
- EN300-265911
- AM20070389
- RDCUCJMNMLUNLB-UHFFFAOYSA-N
- AKOS011978766
- AB60492
- 3-hydroxypyrazine-2-carbonitrile
- 2-Pyrazinecarbonitrile, 3,4-dihydro-3-oxo
- cyanopyrazinone
- 81411-78-1
- SCHEMBL1558807
- DTXSID90512809
- starbld0031491
- FT-0688623
- Z995023286
- 3-oxo-3,4-dihydropyrazine-2-carbonitrile
-
- MDL： MFCD10697786
- Inchi： 1S/C5H3N3O/c6-3-4-5(9)8-2-1-7-4/h1-2H,(H,8,9)
- InChI Key： RDCUCJMNMLUNLB-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)=NC=CN1
Computed Properties
- Exact Mass: 121.027611728g/mol
- Monoisotopic Mass: 121.027611728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- Density: 1.38
- Melting Point: 192-194 ºC
3-oxo-3,4-dihydropyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099000076-1g |
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81411-78-1 | 98% | 1g |
$595.59 | 2023-09-01 | |
| Alichem | A099000076-5g |
2-Cyano-3-hydroxypyrazine |
81411-78-1 | 98% | 5g |
$1709.45 | 2023-09-01 | |
| Alichem | A099000076-10g |
2-Cyano-3-hydroxypyrazine |
81411-78-1 | 98% | 10g |
$2668.22 | 2023-09-01 | |
| TRC | O991055-10mg |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O991055-50mg |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | O991055-100mg |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-1241221-0.05g |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 95.0% | 0.05g |
$541.0 | 2025-03-20 | |
| Enamine | EN300-1241221-0.1g |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 95.0% | 0.1g |
$706.0 | 2025-03-20 | |
| Enamine | EN300-1241221-0.25g |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 95.0% | 0.25g |
$1008.0 | 2025-03-20 | |
| Enamine | EN300-1241221-0.5g |
3-oxo-3,4-dihydropyrazine-2-carbonitrile |
81411-78-1 | 95.0% | 0.5g |
$1587.0 | 2025-03-20 |
3-oxo-3,4-dihydropyrazine-2-carbonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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